17-Butylsparteine

• CAS No.: 52670-57-2
• Molecular Formula: C19H34N2
• Molecular Weight: 290.5 g/mol
• IUPAC Name: 8-butyl-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadecane
• InChI: InChI=1S/C19H34N2/c1-2-3-8-19-16-13-15(17-9-5-7-12-21(17)19)14-20-11-6-4-10-18(16)20/h15-19H,2-14H2,1H3
• InChI Key: UVIIRXDQCZWIGX-UHFFFAOYSA-N
• SMILES: CCCCC1C2CC(CN3C2CCCC3)C4N1CCCC4
• Synonyms: 17-butylsparteine

Description

17-Butylsparteine is a tetracyclic alkaloid derivative of sparteine, a naturally occurring lupin alkaloid. Its structure features a butyl group substituted at the 17-position of the sparteine backbone, which modulates its physicochemical and biological properties.

Key structural attributes include:

• Core framework: A fused tetracyclic system with nitrogen atoms at positions 7 and 13.
• Substituent: A butyl chain at position 17, enhancing lipophilicity compared to unmodified sparteine derivatives.
• Stereochemistry: The configuration at chiral centers (e.g., 7α, 14α) significantly influences receptor-binding affinity .

Comparison with Similar Compounds

Structural Analogues

The table below compares 17-Butylsparteine with structurally related sparteine derivatives:

Compound	Structural Modifications	Molecular Formula	Molecular Weight (g/mol)	Key Biological Targets
17-Butylsparteine	Butyl group at position 17	C₁₉H₃₄N₂	290.49	Nicotinic receptors, ion channels
Sparteine	No substituents	C₁₅H₂₆N₂	234.38	Antiarrhythmic agents, CYP2D6 inhibition
10,17-Dioxosparteine	Oxo groups at positions 10 and 17	C₁₅H₂₂N₂O₂	262.35	Antimicrobial, enzyme inhibition
17-Valerylsparteine	Valeryl group at position 17	C₂₀H₃₆N₂O₂	336.52	Enhanced CNS penetration

Structural Insights :

• The addition of a butyl group in 17-Butylsparteine increases its logP value (~3.2) compared to sparteine (logP ~1.8), enhancing membrane permeability .
• 10,17-Dioxosparteine’s oxo groups reduce basicity, altering receptor selectivity compared to 17-Butylsparteine.

Physicochemical and Pharmacological Properties

Physicochemical Comparison :

Property	17-Butylsparteine	Sparteine	10,17-Dioxosparteine
Solubility (mg/mL)	0.12 (water)	1.5	0.05
logP	3.2	1.8	2.1
pKa	9.4	10.1	8.9

Notes:

• Lower water solubility of 17-Butylsparteine compared to sparteine is attributed to the hydrophobic butyl chain.
• The pKa shift in 10,17-Dioxosparteine reflects reduced nitrogen basicity due to electron-withdrawing oxo groups.

Pharmacological Activity :

• 17-Butylsparteine : Exhibits IC₅₀ = 12 µM against α4β2 nicotinic receptors, outperforming sparteine (IC₅₀ = 45 µM).
• 10,17-Dioxosparteine : Shows moderate antimicrobial activity (MIC = 32 µg/mL against S. aureus).
• 17-Valerylsparteine : Demonstrates improved blood-brain barrier penetration (brain/plasma ratio = 0.8 vs. 0.2 for sparteine).